Cas no 1414959-06-0 (Tert-Butyl (5-bromoquinolin-2-yl)carbamate)

Tert-Butyl (5-bromoquinolin-2-yl)carbamate structure
1414959-06-0 structure
Product Name:Tert-Butyl (5-bromoquinolin-2-yl)carbamate
CAS No:1414959-06-0
MF:C14H15BrN2O2
MW:323.1851
MDL:MFCD22689354
CID:4698924
Update Time:2024-11-04

Tert-Butyl (5-bromoquinolin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(5-bromo-2-quinolinyl)-, 1,1-dimethylethyl ester
    • (5-bromo-quinolin-2-yl)-carbamic acid tert-butyl ester
    • tert-Butyl (5-bromoquinolin-2-yl)carbamate
    • tert-Butyl 5-bromoquinolin-2-ylcarbamate
    • Tert-Butyl (5-bromoquinolin-2-yl)carbamate
    • MDL: MFCD22689354
    • Inchi: 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-12-8-7-9-10(15)5-4-6-11(9)16-12/h4-8H,1-3H3,(H,16,17,18)
    • InChI Key: FTPCWVKIEPTNRS-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C([H])=C([H])C2=C1C([H])=C([H])C(=N2)N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Topological Polar Surface Area: 51.2

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